6-amino-1-(2-phenylethyl)-2-thioxo-2,3-dihydro-4(1H)-pyrimidinone

• IUPAC Name: 6-amino-1-(2-phenylethyl)-2-sulfanylidenepyrimidin-4-one
• InChI: InChI=1S/C12H13N3OS/c13-10-8-11(16)14-12(17)15(10)7-6-9-4-2-1-3-5-9/h1-5,8H,6-7,13H2,(H,14,16,17)
• InChI Key: BYKIKPOWQPJKOC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CCN2C(=CC(=O)NC2=S)N
• Molecular Formula: C12H13N3OS
• Molecular Weight: 247.32 g/mol

Description

6-amino-1-(2-phenylethyl)-2-thioxo-2,3-dihydro-4(1H)-pyrimidinone is a chemical compound that has attracted the attention of the scientific community due to its potential applications in various fields, including medicinal chemistry, biochemistry, and molecular biology. This compound is also known as PTU (phenylthiourea) derivative and has been synthesized using different methods.

Scientific Research Applications

6-amino-1-(2-phenylethyl)-2-thioxo-2,3-dihydro-4(1H)-pyrimidinone has been extensively studied for its potential applications in medicinal chemistry. It has been reported to possess antitumor, anti-inflammatory, and antimicrobial activities. This compound has also been studied for its potential use as a diagnostic agent for thyroid disorders.

Mechanism of Action

The exact mechanism of action of 6-amino-1-(2-phenylethyl)-2-thioxo-2,3-dihydro-4(1H)-pyrimidinone is not fully understood. However, it has been reported to inhibit the activity of various enzymes, including tyrosinase, xanthine oxidase, and lactate dehydrogenase. This compound has also been reported to induce apoptosis in cancer cells.
Biochemical and Physiological Effects:
6-amino-1-(2-phenylethyl)-2-thioxo-2,3-dihydro-4(1H)-pyrimidinone has been reported to have various biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells, reduce inflammation, and exhibit antimicrobial activity. This compound has also been reported to have a thyroid-stimulating effect.

Advantages and Limitations for Lab Experiments

The advantages of using 6-amino-1-(2-phenylethyl)-2-thioxo-2,3-dihydro-4(1H)-pyrimidinone in lab experiments include its potential applications in medicinal chemistry, biochemistry, and molecular biology. However, the limitations of using this compound include its toxicity and the need for further studies on its mechanism of action.

Future Directions

The future directions for research on 6-amino-1-(2-phenylethyl)-2-thioxo-2,3-dihydro-4(1H)-pyrimidinone include the development of new synthesis methods, the investigation of its potential applications in drug discovery, and the elucidation of its mechanism of action. Other future directions include the evaluation of its toxicity and the development of new derivatives with improved properties.
Conclusion:
In conclusion, 6-amino-1-(2-phenylethyl)-2-thioxo-2,3-dihydro-4(1H)-pyrimidinone is a chemical compound that has potential applications in various fields, including medicinal chemistry, biochemistry, and molecular biology. The synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions for research on this compound have been discussed in this paper. Further studies are needed to fully understand the potential of this compound and its derivatives in various applications.

Synthesis Methods

The synthesis of 6-amino-1-(2-phenylethyl)-2-thioxo-2,3-dihydro-4(1H)-pyrimidinone has been reported using different methods. One of the most commonly used methods involves the reaction of phenylthiourea with ethyl acetoacetate in the presence of ammonium acetate and acetic acid. The reaction takes place under reflux conditions, and the product is obtained in good yield.